
An In-depth Technical Guide to 5-Ethoxy-6-
methoxy-8-nitroquinoline

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
5-Ethoxy-6-methoxy-8-

nitroquinoline

Cat. No.: B8505225 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, synthesis,

and known properties of 5-Ethoxy-6-methoxy-8-nitroquinoline. Due to the limited availability

of data for this specific molecule, this guide also includes pertinent information on closely

related analogues, namely 6-methoxy-8-nitroquinoline and 5-methoxy-8-nitroquinoline, to

provide a broader context for its potential characteristics and applications.

Chemical Structure and Identification
5-Ethoxy-6-methoxy-8-nitroquinoline is a heterocyclic aromatic compound belonging to the

nitroquinoline class. Its structure consists of a quinoline core substituted with an ethoxy group

at the 5-position, a methoxy group at the 6-position, and a nitro group at the 8-position.

Molecular Structure:

Caption: Chemical structure of 5-Ethoxy-6-methoxy-8-nitroquinoline.

Physicochemical Properties
Quantitative data for 5-Ethoxy-6-methoxy-8-nitroquinoline is scarce in peer-reviewed

literature. The following table summarizes the available data for the target compound and its

close analogues for comparative purposes.
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Property
5-Ethoxy-6-
methoxy-8-
nitroquinoline

6-Methoxy-8-
nitroquinoline

5-Methoxy-8-
nitroquinoline

Molecular Formula C₁₂H₁₂N₂O₄ C₁₀H₈N₂O₃ C₁₀H₈N₂O₃[1]

Molecular Weight 248.24 g/mol 204.18 g/mol 204.18 g/mol [1]

Melting Point 98-99.5 °C[2] 158-160 °C Not available

Appearance Yellow crystals[2] Light-tan crystals Not available

CAS Number
Not found in public

databases
85-81-4 36020-53-8[1]

Experimental Protocols
Synthesis of 5-Ethoxy-6-methoxy-8-nitroquinoline
A method for the synthesis of 5-Ethoxy-6-methoxy-8-nitroquinoline has been described in a

US patent. The process involves the reaction of a chlorinated precursor with an ethanolic

potassium hydroxide solution.

Reaction:

Starting Material: 5-Chloro-6-methoxy-8-nitroquinoline

Reagents: Ethanolic Potassium Hydroxide (KOH) solution

Conditions: Reflux

Product: 5-Ethoxy-6-methoxy-8-nitroquinoline

Yield: 80%[2]

Purification: Crystallization from ligroin[2]

Detailed Protocol (as inferred from patent US4167638A):[2]

Dissolve 5-Chloro-6-methoxy-8-nitroquinoline in a suitable volume of ethanol.
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Add a solution of potassium hydroxide in ethanol to the mixture.

Heat the reaction mixture to reflux and maintain for a period sufficient for the reaction to

complete.

Monitor the reaction progress using a suitable technique (e.g., Thin Layer Chromatography).

Upon completion, cool the reaction mixture and remove the solvent under reduced pressure.

The crude product is then purified by recrystallization from ligroin to yield yellow crystals of 5-
Ethoxy-6-methoxy-8-nitroquinoline.

Synthesis of the Precursor: 6-Methoxy-8-nitroquinoline
The precursor for the final ethoxylation step, 6-methoxy-8-nitroquinoline, can be synthesized

via the Skraup reaction. A detailed and verified protocol is available in Organic Syntheses.

Reaction: Skraup synthesis from 3-nitro-4-aminoanisole and glycerol.

Workflow Diagram:
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Skraup Reaction

Mix 3-nitro-4-aminoanisole,
glycerol, and arsenic oxide

Add concentrated H2SO4

Heat to 105-110°C
(dehydration)

Heat to 117-123°C
(cyclization)

Cool and dilute with water

Neutralize with NH4OH

Extract with chloroform

Purify by recrystallization

6-Methoxy-8-nitroquinoline

Click to download full resolution via product page

Caption: Workflow for the synthesis of 6-methoxy-8-nitroquinoline.
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Biological Activity and Potential Applications
While specific biological studies on 5-Ethoxy-6-methoxy-8-nitroquinoline are not readily

available in the public domain, the broader class of nitroquinolines is recognized for its potential

biological activities.

Anticancer and Antimicrobial Properties: Compounds within the nitroquinoline family are

known for their potential as anticancer and antimicrobial agents.

Antimalarial Precursors: The closely related 6-methoxy-8-aminoquinoline, which can be

synthesized from 6-methoxy-8-nitroquinoline, is a known metabolite of the antimalarial drug

primaquine.

It is plausible that 5-Ethoxy-6-methoxy-8-nitroquinoline could be investigated for similar

biological activities. The structural modifications (the addition of an ethoxy group) may influence

its potency, selectivity, and pharmacokinetic properties.

Signaling Pathways
There is no specific information available regarding signaling pathways modulated by 5-
Ethoxy-6-methoxy-8-nitroquinoline. However, some quinoline derivatives have been shown

to exert their anticancer effects through various mechanisms, including the inhibition of

signaling pathways like PI3K/AKT/mTOR. Further research would be required to determine if 5-
Ethoxy-6-methoxy-8-nitroquinoline interacts with these or other cellular signaling cascades.

Logical Relationship Diagram:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b8505225?utm_src=pdf-body
https://www.benchchem.com/product/b8505225?utm_src=pdf-body
https://www.benchchem.com/product/b8505225?utm_src=pdf-body
https://www.benchchem.com/product/b8505225?utm_src=pdf-body
https://www.benchchem.com/product/b8505225?utm_src=pdf-body
https://www.benchchem.com/product/b8505225?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8505225?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hypothesized Research Progression

Synthesis of
5-Ethoxy-6-methoxy-8-nitroquinoline

In vitro screening
(Anticancer/Antimicrobial)

Identification of
modulated signaling pathways

In vivo efficacy and
toxicity studies

Lead optimization and
drug development

Click to download full resolution via product page

Caption: A logical workflow for the future investigation of this compound.

Conclusion
5-Ethoxy-6-methoxy-8-nitroquinoline is a synthetically accessible compound within the

biologically relevant nitroquinoline class. While detailed characterization and biological

evaluation are lacking in publicly available literature, its structural similarity to other bioactive

quinolines suggests it may be a candidate for further investigation in drug discovery programs,

particularly in the areas of oncology and infectious diseases. The synthetic route described

provides a clear path for obtaining this compound for research purposes. Future studies are

warranted to fully elucidate its physicochemical properties, biological activity, and mechanism

of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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